chromium(III) citrate

• CAS RN: 57072-40-9
• Molecular Formula: C6H5CrO7
• Molecular Weight: 241.1 g/mol
• IUPAC Name: chromium(3+);2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Cr/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key: SWXXYWDHQDTFSU-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Cr+3]
• Pictograms: Irritant

Description

Chromium(III) citrate is a useful research compound. Its molecular formula is C6H5CrO7 and its molecular weight is 241.1 g/mol. The purity is usually 95%.
The exact mass of the compound chromium(III) citrate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality chromium(III) citrate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about chromium(III) citrate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

222 g of chromium III chloride were dissolved in 3 liters of distilled water. 160 g of citric acid were added. This produces a concentration of 14.4 million ppb of chromium citrate. After 10 minutes of stirring at room temperature, the green color changed to purple, signifying that chromium citrate has been formed. Then, 3 ml of the resulting chromium citrate were added to 1 gallon of distilled water. The following amounts of the above solution were prepared: